2,8-Dimethylimidazo[1,2-a]pyridine-3-carbaldehyde
Overview
Description
Imidazo[1,2-a]pyridines are recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry . This moiety is also useful in material science because of its structural character .
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridines has been achieved through different strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions .Molecular Structure Analysis
The molecular structure of imidazo[1,2-a]pyridines consists of a fused bicyclic 5–6 heterocycles .Chemical Reactions Analysis
Imidazo[1,2-a]pyridines have been functionalized through radical reactions involving transition metal catalysis, metal-free oxidation, and photocatalysis strategies .Physical And Chemical Properties Analysis
The physical and chemical properties of imidazo[1,2-a]pyridines can vary depending on the specific compound. For example, 2,7-Dimethyl-imidazo[1,2-a]pyridine-3-carbaldehyde is a light yellow solid .Scientific Research Applications
Synthesis of Imidazo[1,2-a]pyridines and Derivatives:
- A study explored the aqueous synthesis of methylimidazo[1,2-a]pyridines and the production of imidazo[1,2-a]pyridine-3-carbaldehydes using a silver-catalyzed aminooxygenation process (Mohan, Rao, & Adimurthy, 2013).
- Another research reported the synthesis of new imidazo[1,2-a]pyridines and its derivatives, revealing their antimicrobial activities against various microorganisms (Cesur, Cesur, Birteksoez, & Otük, 2010).
Antituberculosis Activity:
- A notable study synthesized a set of 2,7-dimethylimidazo[1,2-a]pyridine-3-carboxamides and evaluated their in vitro anti-tuberculosis activity against various tuberculosis strains, finding some compounds with potent activity (Moraski, Markley, Hipskind, Boshoff, Cho, Franzblau, & Miller, 2011).
Catalyst Synthesis and Chemical Reactions:
- Research discussed the synthesis of 2-triazolyl imidazo[1,2-a]pyridine through a one-pot three-component reaction using nano copper oxide as a click-catalyst, showcasing the versatility and wide substrate scope of this method (Bagdi, Basha, & Khan, 2015).
Mechanism of Action
Target of Action
The primary targets of 2,8-Dimethylimidazo[1,2-a]pyridine-3-carbaldehyde are the bacteria causing tuberculosis (TB), including multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) . These bacteria are responsible for one of the most deadly infectious diseases worldwide .
Mode of Action
The compound interacts with its targets by inhibiting their growth. It shows significant in vitro anti-TB activity against both replicating and non-replicating bacteria . The exact molecular interactions between the compound and its targets are still under investigation.
Biochemical Pathways
It is known that the compound exhibits its anti-tb activity by interfering with the bacteria’s ability to replicate
Result of Action
The result of the compound’s action is a significant reduction in bacterial growth, leading to the potential control and treatment of TB, including MDR-TB and XDR-TB . This makes this compound a promising candidate for further development as an anti-TB drug.
Safety and Hazards
properties
IUPAC Name |
2,8-dimethylimidazo[1,2-a]pyridine-3-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O/c1-7-4-3-5-12-9(6-13)8(2)11-10(7)12/h3-6H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NAJSJTOWNZKNLS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CN2C1=NC(=C2C=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60374395 | |
Record name | 2,8-dimethylimidazo[1,2-a]pyridine-3-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60374395 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
820245-85-0, 820845-85-0 | |
Record name | 2,8-dimethylimidazo[1,2-a]pyridine-3-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60374395 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 820845-85-0 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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